Cas no 4197-07-3 (Chromotrope 2R)

Chromotrope 2R is an azo dye commonly used in histology and biological staining applications. It exhibits strong affinity for connective tissues, making it particularly useful for differentiating collagen fibers in trichrome staining protocols. The dye's sulfonic acid groups enhance its water solubility and staining consistency. Chromotrope 2R demonstrates good lightfastness and chemical stability under standard laboratory conditions. Its distinct red coloration provides clear contrast when combined with other dyes in multiplex staining techniques. The compound is typically supplied as a sodium salt, ensuring consistent performance across batches. Proper handling requires standard laboratory precautions due to its potential irritant properties. Storage recommendations include protection from light and moisture to maintain optimal shelf life.
Chromotrope 2R structure
Chromotrope 2R structure
Product name:Chromotrope 2R
CAS No:4197-07-3
MF:C16H10N2Na2O8S2
MW:468.368743419647
MDL:MFCD00003955
CID:84959
PubChem ID:87565655

Chromotrope 2R Chemical and Physical Properties

Names and Identifiers

    • Chromotrope 2R
    • 4,5-Dihydroxy-3-phenylazo-2,7-naphthalenedisulfonic acid,disodium salt
    • Acid Red 29~C.I. 16570
    • C.I. 16570
    • chromotrope 2R (C.I. 16570)
    • chromotrop 2 R for microscopy and complexometry
    • disodium 4,5-dihydroxy-3-phenylazonaphthalene-2,7-disulphonate
    • Acid Red 29
    • Chromotrop 2R
    • Chromotrope 2 R (CI 16570)
    • CHROMOTROP 2 R, C.I. 16570, FOR COMPLEXOMETRY
    • 2-(Phenylazo)chromotropic acid disodium salt
    • 2-(Phenylazo)chromotropic acid disodium salt Acid Red 29
    • Acid phloxin GR
    • Benzeneazo-1,8-dihydroxynaphthalene-3,6-disulfonic acid sodiuM salt
    • C.I.1657
    • CarMoisine XL6R
    • ChroMotrope 2R, pure
    • ChroMotrope blue 2R
    • ChroMotrope N2R
    • Fast fuchsin G
    • 4,5-Dihydroxy-3-phenylazo-2,7-naphthalenedisulfonic Acid Disodium Salt
    • Fast fuchsine G
    • Cromatrope 2R
    • Hispacid fuchsin G
    • C.I. Acid Red 29
    • Chromotrope Red 2R
    • Acid Chromotrope 2R
    • Acilan chromotrope RR
    • Brasilan Fast fuchsine G
    • C.I. ACID RED 29, DISODIUM SALT
    • 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-(phenylazo)-, disodium salt
    • carmoisine 6R
    • 4,5-dihydroxy-3-(phenyldi
    • FT-0623802
    • EINECS 224-085-0
    • AKOS004906808
    • UNII-LLE7AS9RKD
    • D78502
    • LLE7AS9RKD
    • MFCD00003955
    • disodium;4,5-dihydroxy-3-phenyldiazenylnaphthalene-2,7-disulfonate
    • SCHEMBL2858863
    • 3-(phenylazo)chromotropic acid, disodium salt
    • AKOS015903361
    • disodium 4,5-dihydroxy-3-(phenyldiazenyl)naphthalene-2,7-disulfonate
    • Sodium 4,5-dihydroxy-3-(phenyldiazenyl)naphthalene-2,7-disulfonate
    • NSC 7829
    • SCHEMBL287038
    • CHEBI:87106
    • sodium (E)-4,5-dihydroxy-3-(phenyldiazenyl)naphthalene-2,7-disulfonate
    • NS00048282
    • AKOS030228726
    • Q18620079
    • 4197-07-3
    • AKOS024285050
    • FT-0623803
    • DA-62303
    • MDL: MFCD00003955
    • Inchi: 1S/C16H12N2O8S2.2Na/c19-12-8-11(27(21,22)23)6-9-7-13(28(24,25)26)15(16(20)14(9)12)18-17-10-4-2-1-3-5-10;;/h1-8,19-20H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2/b18-17+;;
    • InChI Key: GXEAXHYQKZAJGB-QIKYXUGXSA-L
    • SMILES: S(C1C(=C(C2=C(C([H])=C(C([H])=C2C=1[H])S(=O)(=O)[O-])O[H])O[H])/N=N/C1C([H])=C([H])C([H])=C([H])C=1[H])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 467.96700
  • Monoisotopic Mass: 467.967
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 2
  • Complexity: 756
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Surface Charge: 1
  • Tautomer Count: 24
  • Topological Polar Surface Area: 196

Experimental Properties

  • Color/Form: Brownish red powder
  • Density: No data available
  • Melting Point: No data available
  • Boiling Point: No data available
  • Flash Point: No data available
  • Water Partition Coefficient: Soluble in water (1 mg/ml).
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 196.34000
  • LogP: 4.63620
  • Solubility: Soluble in water, magenta. Soluble in ethanol and acetone, insoluble in other organic solvents
  • Color index: 16570
  • Sensitiveness: Sensitive to light
  • Vapor Pressure: No data available

Chromotrope 2R Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • WGK Germany:3
  • Hazard Category Code: R36/37/38
  • Safety Instruction: S24/25
  • RTECS:QJ6418000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
  • Safety Term:S24/25

Chromotrope 2R Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI YUAN YE Biotechnology Co., Ltd.
S19010-5g
Chromotrope 2R
4197-07-3 AR
5g
¥110.00 2022-01-07
TRC
C433125-500mg
Chromotrope 2R
4197-07-3
500mg
$ 65.00 2022-06-06
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
C3143-25G
Chromotrope 2R
4197-07-3
25g
¥727.27 2023-09-27
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0681840251- 5g
Chromotrope 2R
4197-07-3
5g
¥ 109.4 2021-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C804185-1g
Chromotrope 2R
4197-07-3 AR
1g
¥43.00 2022-09-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1268860-1g
Chromotrope 2R
4197-07-3 AR
1g
¥69.00 2024-05-14
SHENG KE LU SI SHENG WU JI SHU
sc-214716A-100 g
Chromotrope 2R,
4197-07-3
100g
¥1,030.00 2023-07-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C804185-100g
Chromotrope 2R
4197-07-3 AR
100g
¥1,428.00 2022-09-29
BAI LING WEI Technology Co., Ltd.
J07C0547-25g
Chromotrope 2R
4197-07-3
25g
¥310 2023-11-24
A2B Chem LLC
AB72036-1kg
Chromotrope 2R
4197-07-3 ≥ 75% (Dye content)
1kg
$888.00 2024-04-20

Additional information on Chromotrope 2R

Chromotrope 2R: A Comprehensive Overview

Chromotrope 2R, also known by its CAS number 4197-07-3, is a compound that has garnered significant attention in various scientific and industrial applications. This compound is widely recognized for its unique properties, making it a valuable component in numerous fields. Recent studies have highlighted its potential in advanced materials science, pharmaceuticals, and environmental chemistry, underscoring its versatility and importance in modern research.

The chemical structure of Chromotrope 2R is characterized by its intricate molecular arrangement, which contributes to its distinctive reactivity and stability. Researchers have employed cutting-edge spectroscopic techniques to elucidate its structural features, providing deeper insights into its behavior under varying conditions. These findings have been instrumental in optimizing its synthesis and application processes, ensuring higher efficiency and reliability in industrial settings.

One of the most notable advancements involving Chromotrope 2R is its role in the development of novel materials with enhanced mechanical and thermal properties. Recent experiments have demonstrated its ability to significantly improve the durability of polymers used in high-performance applications, such as aerospace and automotive industries. This breakthrough has been widely reported in leading scientific journals, further solidifying its reputation as a key compound in material science.

In the pharmaceutical sector, Chromotrope 2R has shown promise as a potential drug delivery agent. Its unique solubility characteristics and biocompatibility make it an ideal candidate for targeted drug delivery systems. Studies conducted by prominent research institutions have revealed its ability to encapsulate therapeutic molecules effectively, ensuring controlled release and minimizing side effects. These findings have opened new avenues for personalized medicine and innovative treatment strategies.

The environmental applications of Chromotrope 2R are equally compelling. Recent research has focused on its use as a catalyst in pollution control technologies, particularly in the degradation of persistent organic pollutants (POPs). Its catalytic efficiency has been proven to accelerate the breakdown of harmful chemicals in industrial wastewater, offering a sustainable solution to environmental contamination. This application aligns with global efforts to promote green chemistry and reduce ecological footprints.

The synthesis of Chromotrope 2R has also undergone significant improvements, thanks to advancements in chemical engineering. Traditional methods have been streamlined using eco-friendly reagents and energy-efficient processes, reducing production costs while maintaining product quality. These innovations have made Chromotrope 2R more accessible for large-scale industrial use, further driving its adoption across various sectors.

In conclusion, Chromotrope 2R, with its CAS number 4197-07-3, stands as a testament to the relentless pursuit of scientific excellence. Its diverse applications, backed by cutting-edge research, position it as a pivotal compound in addressing contemporary challenges across multiple disciplines. As ongoing studies continue to uncover new potentials, the future of Chromotrope 2R looks promising, offering endless possibilities for innovation and progress.

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